Cas no 2228879-57-8 (4-(3-methylfuran-2-yl)methylpiperidine)

• Product Name: 4-(3-methylfuran-2-yl)methylpiperidine
• CAS No: 2228879-57-8
• MF: C₁₁H₁₇NO
• MW: 179.258783102036
• CID: 5916353
• PubChem ID: 165862945
• Update Time: 2025-05-24

4-(3-methylfuran-2-yl)methylpiperidine Chemical and Physical Properties

Names and Identifiers

• 4-(3-methylfuran-2-yl)methylpiperidine
• EN300-1740182
• 4-[(3-methylfuran-2-yl)methyl]piperidine
• 2228879-57-8

• Inchi： 1S/C11H17NO/c1-9-4-7-13-11(9)8-10-2-5-12-6-3-10/h4,7,10,12H,2-3,5-6,8H2,1H3
• InChI Key： ADMKGHBNQFWJCP-UHFFFAOYSA-N
• SMILES： O1C=CC(C)=C1CC1CCNCC1

Computed Properties

• Exact Mass: 179.131014166g/mol
• Monoisotopic Mass: 179.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 25.2Ų

Additional information on 4-(3-methylfuran-2-yl)methylpiperidine

Comprehensive Analysis of 4-(3-methylfuran-2-yl)methylpiperidine (CAS No. 2228879-57-8): Properties, Applications, and Industry Trends

The compound 4-(3-methylfuran-2-yl)methylpiperidine (CAS No. 2228879-57-8) has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and chemical research. This heterocyclic molecule combines a piperidine backbone with a 3-methylfuran substituent, offering a versatile scaffold for drug discovery and material science. Researchers are particularly interested in its bioactive properties, which may contribute to novel therapeutic agents targeting neurological and metabolic disorders.

In the context of current industry trends, 4-(3-methylfuran-2-yl)methylpiperidine aligns with the growing demand for small molecule modulators in precision medicine. The compound's molecular structure allows for selective interactions with biological targets, making it relevant to studies on GPCR ligands and enzyme inhibitors. Recent publications have explored its potential as a building block for central nervous system (CNS) drugs, reflecting the pharmaceutical industry's focus on neurodegenerative diseases and mental health therapeutics.

From a synthetic chemistry perspective, the preparation of CAS No. 2228879-57-8 involves innovative catalytic methods that emphasize green chemistry principles. Modern cross-coupling reactions and microwave-assisted synthesis techniques have been applied to improve yield and purity, addressing the pharmaceutical industry's need for cost-effective production. These advancements are particularly relevant as the chemical sector prioritizes sustainable manufacturing processes to meet environmental regulations.

The physicochemical properties of 4-(3-methylfuran-2-yl)methylpiperidine demonstrate excellent lipophilicity and blood-brain barrier permeability, key factors in drug development. Computational chemistry studies using molecular docking and QSAR modeling suggest promising interactions with various biological targets. These characteristics position the compound as a valuable pharmacophore in medicinal chemistry programs, especially for researchers investigating neuroprotective agents and cognitive enhancers.

Market analysis indicates growing interest in CAS 2228879-57-8 among contract research organizations and academic laboratories. The compound's structural novelty makes it attractive for patent applications and intellectual property development in the pharmaceutical sector. Furthermore, its potential as a chemical probe for biological studies aligns with the increasing investment in translational research and target validation platforms.

Quality control standards for 4-(3-methylfuran-2-yl)methylpiperidine emphasize rigorous analytical characterization using advanced techniques such as HPLC-MS and NMR spectroscopy. The compound's stability under various conditions has been thoroughly investigated, with particular attention to storage recommendations and handling protocols to ensure research reproducibility. These quality assurance measures are critical for maintaining the compound's integrity in high-throughput screening applications.

Emerging applications of CAS No. 2228879-57-8 extend beyond pharmaceuticals into material science and catalysis. The compound's electron-rich heterocycles show potential in designing organic semiconductors and coordination complexes. This multidisciplinary relevance underscores the importance of continued research into its structure-activity relationships and property optimization.

Future research directions for 4-(3-methylfuran-2-yl)methylpiperidine include exploration of its stereochemical properties and development of enantioselective synthesis routes. The scientific community anticipates novel discoveries regarding its biological activity profile, particularly in the context of precision therapeutics and personalized medicine approaches. As synthetic methodologies advance, researchers expect to uncover additional structure-property relationships that will expand the compound's utility across multiple scientific disciplines.